Cas no 2098069-24-8 (methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product name: methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2098069-24-8
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 5725825
• PubChem ID: 121210603

methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• AKOS026720674
• F2198-0098
• methyl 2-(difluoromethyl)-5-(trifluoromethyl)pyrazole-3-carboxylate
• methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• 2098069-24-8

• Inchi： 1S/C7H5F5N2O2/c1-16-5(15)3-2-4(7(10,11)12)13-14(3)6(8)9/h2,6H,1H3
• InChI Key： KELRWAVDIVHZEP-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)OC)=CC(C(F)(F)F)=N1)F

Computed Properties

• Exact Mass: 244.02711822g/mol
• Monoisotopic Mass: 244.02711822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 223.0±40.0 °C at 760 mmHg
• Flash Point: 88.7±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Research Briefing on Methyl 1-(Difluoromethyl)-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylate (CAS: 2098069-24-8)

Methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS: 2098069-24-8) is a fluorinated pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in agrochemical and pharmaceutical applications. The incorporation of fluorine atoms into the pyrazole ring enhances the compound's metabolic stability, lipophilicity, and binding affinity, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthetic methodologies and applications of methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate. A 2023 publication in the Journal of Fluorine Chemistry detailed an optimized synthetic route for this compound, highlighting its efficiency and scalability. The researchers employed a multi-step process involving cyclization and fluorination reactions, achieving a high yield of over 85%. The study also emphasized the compound's role as a key intermediate in the synthesis of novel fungicides, demonstrating its broad utility in agrochemical research.

In the pharmaceutical domain, methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate has been investigated for its potential as a building block in the development of kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the incorporation of this pyrazole derivative into a series of compounds targeting the JAK-STAT signaling pathway. The results indicated that the fluorinated pyrazole core significantly improved the compounds' inhibitory activity and selectivity, suggesting its potential for treating inflammatory and autoimmune diseases.

Furthermore, the compound's physicochemical properties have been a subject of interest. Computational studies have revealed that the difluoromethyl and trifluoromethyl groups contribute to its enhanced metabolic stability and permeability, addressing common challenges in drug development. These findings underscore the importance of fluorinated pyrazoles in modern medicinal chemistry, where the balance between potency and pharmacokinetics is critical.

In conclusion, methyl 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS: 2098069-24-8) represents a promising scaffold with diverse applications in both agrochemical and pharmaceutical research. Its synthetic accessibility, coupled with its favorable physicochemical properties, positions it as a valuable tool for the discovery of novel bioactive molecules. Future research is expected to explore its utility in additional therapeutic areas and further optimize its synthetic pathways to meet industrial demands.